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Compound of Interest

Compound Name: NTRC 0066-0

Cat. No.: B15605873 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Proper Handling

and Disposal of a Potent TTK Inhibitor.

Given the potent biological activity of NTRC 0066-0, a selective threonine tyrosine kinase (TTK)

inhibitor, it is imperative that all handling and disposal procedures are conducted with stringent

safety measures to protect laboratory personnel and the environment. In the absence of a

specific, publicly available Safety Data Sheet (SDS) for NTRC 0066-0, this document provides

essential guidance based on best practices for the disposal of potent kinase inhibitors and

hazardous chemical waste.[1][2]

I. Personal Protective Equipment (PPE) and
Handling Precautions
Due to the cytotoxic potential of many kinase inhibitors, appropriate personal protective

equipment must be worn at all times when handling NTRC 0066-0. All operations involving the

solid compound or its solutions should be performed within a certified chemical fume hood to

prevent inhalation of dust or aerosols.[1][3]

Table 1: Required Personal Protective Equipment (PPE)
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Equipment Specification Purpose

Gloves

Chemical-resistant nitrile

gloves (double-gloving

recommended)

To prevent skin contact.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect eyes from splashes.

Lab Coat
Standard laboratory coat,

preferably disposable

To protect clothing and skin

from contamination.

Respiratory Protection

Required if there is a risk of

aerosol generation outside of a

fume hood

To prevent inhalation of potent

compounds.

II. Waste Segregation and Container Management
Proper segregation of waste contaminated with NTRC 0066-0 is critical to prevent accidental

exposure and to ensure compliant disposal. All waste streams containing this compound must

be treated as hazardous chemical waste.[2]

Table 2: Waste Stream Management
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Waste Stream Container Type Labeling Requirements

Solid Waste
Sealable, compatible plastic or

glass container

"Hazardous Waste,"

"Cytotoxic," "NTRC 0066-0,"

list of all chemical constituents,

and date.

Liquid Waste

Sealable, compatible, and

shatter-resistant container with

a secure cap

"Hazardous Waste,"

"Cytotoxic," "NTRC 0066-0,"

list of all solvents and solutes,

and date.

Sharps Waste
Puncture-resistant sharps

container

"Hazardous Waste," "Sharps,"

"Contaminated with NTRC

0066-0."

III. Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of NTRC 0066-0 and

associated contaminated materials.

Decontamination of Surfaces and Equipment:

Wipe all surfaces and equipment that have come into contact with NTRC 0066-0 with a

suitable solvent (e.g., 70% ethanol) followed by a cleaning agent.[2]

Dispose of all cleaning materials (wipes, paper towels) as solid hazardous waste.[2]

Disposal of Unused/Expired Compound:

Place any unused or expired solid NTRC 0066-0 directly into a designated hazardous

waste container for solids.[2]

Do not attempt to dispose of the solid compound in regular trash or down the drain.[2]

Disposal of Solutions:
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Collect all solutions containing NTRC 0066-0 in a dedicated, leak-proof hazardous waste

container for liquids.[2]

Ensure the container is kept tightly sealed when not in use.[2]

Disposal of Contaminated Labware:

Place all contaminated labware, including pipette tips, vials, gloves, and weighing papers,

into the designated solid hazardous waste container.[2]

Waste Storage and Collection:

Store all hazardous waste containers in a designated and secure satellite accumulation

area within the laboratory.[2]

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

[2]

IV. Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of NTRC 0066-0.
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NTRC 0066-0 Disposal Workflow
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Caption: Workflow for the safe disposal of NTRC 0066-0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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